1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-ethylpiperazine

• IUPAC Name: 1-[(6,6-dimethyl-2-bicyclo[3.1.1]hept-2-enyl)methyl]-4-ethylpiperazine
• InChI: InChI=1S/C16H28N2/c1-4-17-7-9-18(10-8-17)12-13-5-6-14-11-15(13)16(14,2)3/h5,14-15H,4,6-12H2,1-3H3
• InChI Key: BJJBVQAWVRUBKV-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=CCC3CC2C3(C)C
• Molecular Formula: C16H28N2
• Molecular Weight: 248.41 g/mol

Description

1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-ethylpiperazine, also known as DMPEP, is a synthetic compound that belongs to the class of piperazine derivatives. It has gained attention in recent years due to its potential use as a research chemical in scientific studies. DMPEP has been synthesized through various methods and has shown promising results in terms of its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-ethylpiperazine acts as a dopamine reuptake inhibitor, which means it blocks the reabsorption of dopamine in the brain. Dopamine is a neurotransmitter that plays a crucial role in the reward pathway of the brain. By inhibiting the reuptake of dopamine, 1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-ethylpiperazine increases the concentration of dopamine in the synapse, leading to an increase in dopamine signaling. This mechanism of action has been linked to the reinforcing effects of drugs of abuse, such as cocaine and amphetamines.
Biochemical and Physiological Effects
1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-ethylpiperazine has been shown to have both biochemical and physiological effects. In animal studies, 1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-ethylpiperazine has been shown to increase locomotor activity and induce hyperactivity. It has also been shown to increase the release of dopamine in the brain and increase the expression of the dopamine transporter. 1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-ethylpiperazine has also been shown to have anxiolytic effects, reducing anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-ethylpiperazine has several advantages as a research chemical. It has a high affinity for the dopamine transporter, making it a useful tool for investigating the role of dopamine in the brain. It is also relatively easy to synthesize, making it accessible to researchers. However, 1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-ethylpiperazine has some limitations. It has not been extensively studied in humans, so its safety and efficacy are unknown. Additionally, 1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-ethylpiperazine has been classified as a controlled substance in some countries, making it difficult to obtain for research purposes.

Future Directions

For research include investigating its potential as a treatment for addiction and psychiatric disorders.

Synthesis Methods

1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-ethylpiperazine can be synthesized through a few different methods, including the reaction of 1-(bromomethyl)-6,6-dimethylbicyclo[3.1.1]hept-2-ene with 4-ethylpiperazine in the presence of a base. Another method involves the reaction of 1-(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methanol with 4-ethylpiperazine in the presence of a dehydrating agent. Both methods have been reported in the literature and have resulted in the successful synthesis of 1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-ethylpiperazine.

Scientific Research Applications

1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-ethylpiperazine has shown potential as a research chemical in scientific studies. It has been used as a tool to investigate the role of the dopamine transporter in the brain. 1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-ethylpiperazine has been shown to bind to the dopamine transporter and inhibit the reuptake of dopamine, leading to an increase in dopamine levels in the brain. This mechanism of action has been used to study the effects of dopamine on behavior, cognition, and addiction.